Cas no 1091444-51-7 (N-2-(5-chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide)

N-2-(5-Chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide is a specialized organic compound featuring a chlorothiophene sulfonamide moiety linked to a benzamide core via an ethylamine spacer. The structure incorporates a 2,2-dimethylpropanamido group, enhancing steric and electronic properties. This compound is of interest in medicinal chemistry and drug development due to its potential as a scaffold for protease inhibitors or receptor modulators. The chlorothiophene and sulfonamide groups may contribute to binding affinity and selectivity, while the tert-butyl-derived amide improves metabolic stability. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in targeted therapeutic applications.
N-2-(5-chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide structure
1091444-51-7 structure
Product Name:N-2-(5-chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide
CAS No:1091444-51-7
MF:C18H22ClN3O4S2
MW:443.967980861664
CID:6500779
Update Time:2025-11-02

N-2-(5-chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(5-chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide
    • N-[2-[(5-chlorothiophen-2-yl)sulfonylamino]ethyl]-4-(2,2-dimethylpropanoylamino)benzamide
    • Inchi: 1S/C18H22ClN3O4S2/c1-18(2,3)17(24)22-13-6-4-12(5-7-13)16(23)20-10-11-21-28(25,26)15-9-8-14(19)27-15/h4-9,21H,10-11H2,1-3H3,(H,20,23)(H,22,24)
    • InChI Key: GKAGEPQIMVJAAI-UHFFFAOYSA-N
    • SMILES: C(NCCNS(C1SC(Cl)=CC=1)(=O)=O)(=O)C1=CC=C(NC(=O)C(C)(C)C)C=C1

N-2-(5-chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide Pricemore >>

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Additional information on N-2-(5-chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide

Recent Advances in the Study of N-2-(5-chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide (CAS: 1091444-51-7)

The compound N-2-(5-chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide (CAS: 1091444-51-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of N-2-(5-chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide, with particular emphasis on improving its bioavailability and target specificity. Advanced computational modeling and structure-activity relationship (SAR) analyses have been employed to elucidate the compound's interaction with biological targets, such as specific enzymes or receptors implicated in disease pathways.

In vitro and in vivo studies have demonstrated promising results, indicating that this compound exhibits potent inhibitory effects against certain pathogenic targets. For instance, research has shown that it can effectively modulate key signaling pathways involved in inflammation and cancer progression. These findings suggest its potential as a lead compound for the development of novel therapeutics.

Further investigations into the pharmacokinetics and pharmacodynamics of N-2-(5-chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide are ongoing, with preliminary data indicating favorable absorption and distribution profiles. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future studies.

In conclusion, the compound N-2-(5-chlorothiophene-2-sulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide (CAS: 1091444-51-7) represents a promising candidate for further drug development. Continued research efforts are essential to fully understand its therapeutic potential and to overcome existing limitations. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.

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